Cas no 36078-60-1 (Benzonitrile,2-(2-benzothiazolyl)-)

• Product Name: Benzonitrile,2-(2-benzothiazolyl)-
• CAS No: 36078-60-1
• MF: C₁₄H₈N₂S
• MW: 236.291721343994
• CID: 296089
• PubChem ID: 53424490
• Update Time: 2025-04-19

Benzonitrile,2-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(2-benzothiazolyl)-
• 2-(1,3-benzothiazol-2-yl)benzonitrile
• 2-BENZOTHIAZOL-2-YL-BENZONITRILE
• 2-(2-Cyanophenyl)-benzothiazol
• 2-benzo[d]thiazol-2-yl-benzonitrile
• 2-benzothiazol-2yl-benzonitrile
• DTXSID90698516
• 36078-60-1
• 2-benzo[d]thiazol-2-ylbenzonitrile

• Inchi： 1S/C14H8N2S/c15-9-10-5-1-2-6-11(10)14-16-12-7-3-4-8-13(12)17-14/h1-8H
• InChI Key： MESGPNCEJPYOFI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 236.04100
• Monoisotopic Mass: 236.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• PSA: 64.92000
• LogP: 3.83498